Cas no 1428355-65-0 (4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 1428355-65-0
• MF: C₁₉H₁₇F₂N₅O
• MW: 369.367990255356
• CID: 5365667
• Update Time: 2025-05-20

4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,6-difluorophenyl)-[4-(6-pyrrol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine

• Inchi： 1S/C19H17F2N5O/c20-14-4-3-5-15(21)18(14)19(27)26-10-8-25(9-11-26)17-12-16(22-13-23-17)24-6-1-2-7-24/h1-7,12-13H,8-11H2
• InChI Key： YEORQAGXTHZXPN-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1F)(N1CCN(C2=CC(N3C=CC=C3)=NC=N2)CC1)=O

Additional information on 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 1428355-65-0)

4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 1428355-65-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique structural framework, combining a pyrimidine core with piperazine and pyrrole moieties, which are known for their versatility in pharmaceutical applications. The presence of 2,6-difluorobenzoyl further enhances its potential as a bioactive molecule, making it a subject of ongoing research for targeted therapies.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine due to its potential role in signal transduction pathways. Its molecular structure suggests affinity for specific protein targets, which could be leveraged in the development of novel therapeutics for conditions such as cancer, inflammatory diseases, and neurological disorders.

The synthesis of CAS No. 1428355-65-0 involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies. Given its lipophilic nature, formulation strategies often focus on improving solubility and bioavailability, which are key considerations in drug development.

From an industrial perspective, 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine is classified as a high-value intermediate in the production of specialty chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and material science, where its electron-rich structure contributes to functional material design. Companies specializing in custom synthesis often highlight this compound in their portfolios, catering to the growing demand for tailor-made molecules.

One of the most frequently asked questions in scientific forums revolves around the stability and storage conditions of CAS No. 1428355-65-0. Studies indicate that it should be stored under inert conditions at low temperatures to prevent degradation. Additionally, researchers are keen to explore its structure-activity relationships (SAR) to optimize its pharmacological profile. This aligns with the broader trend of computational chemistry and AI-driven drug design, where predictive models are used to accelerate lead optimization.

In the context of intellectual property, several patents have been filed for derivatives of 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine, underscoring its commercial potential. The compound's patent landscape reflects its relevance in innovative therapeutics, particularly in oncology and immunology. As the biopharmaceutical industry continues to evolve, this molecule is poised to play a pivotal role in the next generation of targeted drugs.

Environmental and regulatory compliance is another critical aspect associated with CAS No. 1428355-65-0. While it is not classified as a hazardous substance, proper waste disposal protocols must be followed to minimize ecological impact. This aligns with the global push toward green chemistry and sustainable manufacturing, which are increasingly prioritized by regulatory agencies and industry stakeholders.

In summary, 4-[4-(2,6-difluorobenzoyl)piperazin-1-yl]-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 1428355-65-0) represents a compelling example of how advanced chemical synthesis can yield molecules with broad scientific and industrial applications. Its multidisciplinary relevance ensures that it remains a focal point for research and development, bridging the gap between academic discovery and commercial innovation.